![molecular formula C15H12ClF2NOS B5707756 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide](/img/structure/B5707756.png)
2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide, commonly known as C646, is a synthetic compound that has been extensively studied in the field of cancer research. It is a potent inhibitor of the histone acetyltransferase enzyme, p300/CBP-associated factor (PCAF), which plays a crucial role in the regulation of gene expression.
Mechanism of Action
C646 inhibits 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide by binding to the acetyl-CoA binding site of the enzyme, thereby preventing the acetylation of histones and other transcription factors. This results in altered gene expression patterns, leading to reduced cancer cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
In addition to its effects on cancer cells, C646 has been shown to have other biochemical and physiological effects. It has been reported to inhibit the growth of pathogenic bacteria and fungi, as well as to reduce inflammation in animal models of arthritis and colitis. C646 has also been shown to improve insulin sensitivity and glucose tolerance in obese mice.
Advantages and Limitations for Lab Experiments
One advantage of using C646 in lab experiments is its high potency and selectivity for 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide inhibition. This allows for precise modulation of gene expression patterns without affecting other cellular processes. However, one limitation of using C646 is its relatively short half-life, which requires frequent dosing in animal models.
Future Directions
There are several future directions for research on C646. One area of interest is the development of more potent and selective 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide inhibitors based on the structure of C646. Another area of interest is the investigation of the role of this compound in other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, the use of C646 in combination with other cancer therapies is an area of active research. Finally, the development of new delivery methods for C646, such as nanoparticles or liposomes, may improve its efficacy and reduce dosing frequency.
Synthesis Methods
The synthesis of C646 involves the reaction of 2-chlorobenzyl chloride with 2,6-difluoroaniline to form 2-[(2,6-difluorophenyl)amino]chloromethylbenzene. This intermediate is then reacted with thioacetic acid to form the final product, 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide. The synthesis of C646 has been reported in several research articles and has been optimized for high yield and purity.
Scientific Research Applications
C646 has been extensively studied in the field of cancer research due to its ability to inhibit the 2-[(2-chlorobenzyl)thio]-N-(2,6-difluorophenyl)acetamide enzyme. This compound is a histone acetyltransferase that plays a critical role in the regulation of gene expression by acetylating histones and other transcription factors. Overexpression of this compound has been observed in several types of cancer, including breast, lung, and prostate cancer. Inhibition of this compound by C646 has been shown to reduce cancer cell proliferation, induce apoptosis, and inhibit tumor growth in animal models.
properties
IUPAC Name |
2-[(2-chlorophenyl)methylsulfanyl]-N-(2,6-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClF2NOS/c16-11-5-2-1-4-10(11)8-21-9-14(20)19-15-12(17)6-3-7-13(15)18/h1-7H,8-9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGFCGFIWBHSHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSCC(=O)NC2=C(C=CC=C2F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClF2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.